Cas no 2091690-54-7 (4-Bromo-1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-Bromo-1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2091690-54-7
• MF: C₇H₃BrF₃N₃O₂
• MW: 298.016830682755
• CID: 5056422
• Update Time: 2025-10-29

4-Bromo-1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• 4-bromo-2-(cyanomethyl)-5-(trifluoromethyl)pyrazole-3-carboxylic acid
• 4-Bromo-1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C7H3BrF3N3O2/c8-3-4(6(15)16)14(2-1-12)13-5(3)7(9,10)11/h2H2,(H,15,16)
• InChI Key： LUCSZRGFSDFBRQ-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NN(CC#N)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 340
• XLogP3: 1.6
• Topological Polar Surface Area: 78.9

Additional information on 4-Bromo-1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

4-Bromo-1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic Acid: A Comprehensive Overview

The compound 4-Bromo-1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic Acid (CAS No. 2091690-54-7) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and agrochemicals. This compound belongs to the class of pyrazole derivatives, which are known for their versatile chemical properties and wide-ranging biological activities. The structure of this molecule incorporates a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substituents attached to the pyrazole ring, including the bromine atom, cyanomethyl group, and trifluoromethyl group, contribute to its unique chemical and biological properties.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of various enzymes and receptors, making them valuable candidates for drug discovery. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that 4-Bromo-1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic Acid exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The presence of the trifluoromethyl group enhances the molecule's lipophilicity, improving its bioavailability and ability to penetrate cellular membranes. Similarly, the bromine substituent plays a critical role in modulating the electronic properties of the molecule, thereby influencing its binding affinity to target proteins.

In addition to its pharmacological applications, this compound has also been explored for its potential in agrochemicals. Field trials conducted by agricultural research institutions have shown that 4-Bromo-1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic Acid can act as an effective herbicide by inhibiting specific enzymatic pathways in weeds. The cyanomethyl group contributes to the molecule's stability under environmental conditions, making it suitable for agricultural use.

The synthesis of 4-Bromo-1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic Acid involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by successive substitutions to introduce the bromine, cyanomethyl, and trifluoromethyl groups at specific positions on the ring. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions and improve yields.

From an environmental perspective, researchers have investigated the biodegradability and ecological impact of this compound. Studies published in *Environmental Science & Technology* indicate that 4-Bromo-1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic Acid undergoes rapid degradation under aerobic conditions, reducing its persistence in soil and water systems. This makes it a more environmentally friendly option compared to some traditional agrochemicals.

In conclusion, 4-Bromo-1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic Acid is a versatile compound with promising applications in both pharmaceutical and agricultural sectors. Its unique structure and functional groups endow it with desirable chemical and biological properties, making it a subject of continued research interest. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing drug development and sustainable agriculture.